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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401 Get Quote

For researchers, scientists, and drug development professionals, the selection of appropriate

reagents is critical to experimental success. This guide provides a detailed comparison of

cesium chromate (Cs₂CrO₄) and potassium chromate (K₂CrO₄), two inorganic compounds

that, while sharing the same chromate anion, exhibit distinct properties and applications in

chemical reactions. This analysis is supported by experimental data and protocols to inform

reagent selection in various synthetic and research contexts.

Physicochemical Properties: A Tabulated
Comparison
The fundamental properties of a reagent dictate its handling, solubility, and suitability for

specific reaction conditions. Below is a summary of the key physicochemical data for cesium
chromate and potassium chromate.
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Property
Cesium Chromate
(Cs₂CrO₄)

Potassium Chromate
(K₂CrO₄)

Molar Mass 381.80 g/mol [1] 194.19 g/mol [2]

Appearance Yellow crystalline solid[3][4] Yellow crystalline solid[2][5]

Melting Point 954-961 °C[3] 968 °C[2]

Boiling Point Decomposes 1000 °C[2]

Density 4.237 g/cm³[3] 2.732 g/cm³[2]

Solubility in Water 45.50 g/100 g at 25 °C[3]
63.7 g/100 mL at 20 °C; 79.2

g/100 mL at 100 °C[2]

Crystal Structure Orthorhombic[3]
Orthorhombic (β-form below

666 °C)[2]

Performance in Chemical Reactions
Both cesium chromate and potassium chromate serve as potent oxidizing agents due to the

presence of the chromate anion (CrO₄²⁻), where chromium is in the +6 oxidation state.

However, the nature of the cation (Cs⁺ vs. K⁺) can influence solubility, reaction kinetics, and in

some cases, reaction pathways.

Potassium Chromate is a widely utilized and well-documented oxidizing agent in organic

synthesis.[2] It is often used in acidic conditions, where it forms the more powerful oxidizing

agent, dichromate (Cr₂O₇²⁻). The equilibrium between chromate and dichromate is pH-

dependent.

2CrO₄²⁻
(yellow)

Cr₂O₇²⁻
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+ 2H⁺
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Caption: pH-dependent equilibrium between chromate and dichromate ions.
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Potassium chromate is employed in the oxidation of primary alcohols to aldehydes and

carboxylic acids, and secondary alcohols to ketones.[6]

Cesium Chromate, while a strong oxidizing agent in its own right, is less commonly used for

this purpose. Its applications are more specialized, historically being used to generate cesium

vapor in vacuum tubes.[1][3] In modern chemistry, it finds use in catalysis and the synthesis of

advanced materials like specialty glasses.[7] The larger ionic radius and lower charge density

of the cesium cation can lead to unique reactivity, sometimes referred to as the "cesium effect,"

which can enhance the solubility of its salts in organic solvents and promote different reaction

pathways compared to its lighter alkali metal counterparts.[8] For instance, cesium chromate
is noted for its catalytic activity in organic synthesis, including cross-dehydrogenative coupling

and other oxidative transformations.[9]

Experimental Protocols
Detailed methodologies are crucial for reproducibility and for understanding the practical

nuances of using these reagents.

Experimental Protocol 1: Synthesis of Cesium Chromate
via Salt Metathesis
This protocol describes the synthesis of cesium chromate from potassium chromate and

cesium chloride, leveraging the lower solubility of cesium chromate in the reaction mixture.

[10]

Materials:

Cesium Chloride (CsCl)

Potassium Chromate (K₂CrO₄)

Deionized water

Beakers, magnetic stirrer, hot plate

Büchner funnel, filter paper
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Drying oven

Procedure:

Prepare Reactant Solutions:

Dissolve 20.0 g of Cesium Chloride (CsCl) in 100 mL of deionized water in a 250 mL

beaker with stirring.

In a separate beaker, dissolve 11.5 g of Potassium Chromate (K₂CrO₄) in 100 mL of

deionized water. The solution will be a clear, bright yellow.

Precipitation:

Gently heat both solutions to approximately 60-70 °C to ensure complete dissolution.

Slowly add the cesium chloride solution to the potassium chromate solution while stirring

continuously. A yellow precipitate of cesium chromate will form.

Crystallization and Isolation:

Allow the mixture to cool to room temperature, then place it in an ice bath for at least one

hour to maximize precipitation.

Collect the yellow crystalline product by vacuum filtration using a Büchner funnel.

Wash the collected solid with two 20 mL portions of ice-cold deionized water to remove the

soluble potassium chloride byproduct.

Drying:

Dry the purified cesium chromate in an oven at 110 °C until a constant weight is

achieved. Store the final product in a desiccator.
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Caption: Experimental workflow for the synthesis of cesium chromate.
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Experimental Protocol 2: Oxidation of a Primary Alcohol
with Acidified Potassium Chromate
This protocol provides a general method for the oxidation of a primary alcohol to an aldehyde

using an acidified solution of potassium chromate. This reaction is illustrative of the common

use of potassium chromate in organic synthesis.

Materials:

Primary alcohol (e.g., ethanol)

Potassium chromate (K₂CrO₄) solution (e.g., 0.2 M)

Dilute sulfuric acid (e.g., 1 M)

Test tubes, pipettes

Water bath

Procedure:

Prepare the Oxidizing Agent: In a test tube, add approximately 2 mL of the potassium

chromate solution.

Acidification: Carefully add approximately 1 mL of dilute sulfuric acid to the potassium

chromate solution and mix gently. The color of the solution will change from yellow to orange,

indicating the formation of dichromate ions.

Oxidation Reaction: Add the primary alcohol dropwise to the acidified chromate solution

while gently shaking the test tube.

Heating: Place the test tube in a warm water bath to facilitate the reaction.

Observation: Observe the color change of the solution from orange to green or blue, which

indicates the reduction of Cr(VI) to Cr(III) and the oxidation of the alcohol.
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Caption: Experimental workflow for alcohol oxidation.

Conclusion
In summary, while both cesium chromate and potassium chromate are effective oxidizing

agents, their applications and performance are influenced by the properties of their respective

cations. Potassium chromate is a cost-effective and widely used reagent in organic synthesis,

particularly for oxidation reactions. Cesium chromate, on the other hand, is a more specialized

reagent. The "cesium effect" may offer advantages in terms of solubility in organic media and

catalytic activity, making it a valuable tool for specific synthetic challenges where conventional

reagents may be less effective. The choice between these two compounds will ultimately
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depend on the specific requirements of the chemical transformation, including solvent system,

desired reactivity, and economic considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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